![molecular formula C22H23N5O3 B263156 1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide](/img/structure/B263156.png)
1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide, also known as MTPCA, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. MTPCA is a piperidine-based compound that has a triazole ring attached to a phenyl ring and a methoxyphenyl group.
Mechanism of Action
1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide inhibits the activity of COX-2 by binding to the active site of the enzyme and preventing the conversion of arachidonic acid into prostaglandins. This results in a decrease in the production of inflammatory mediators, which can help reduce inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has potent anti-inflammatory effects in vitro and in vivo. In addition, this compound has been found to have analgesic effects in animal models of pain. These effects are likely due to the inhibition of COX-2 activity by this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide in lab experiments is its high selectivity for COX-2 inhibition. This allows for more precise targeting of the inflammatory pathway, which can help reduce side effects associated with non-selective COX inhibitors. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide. One area of interest is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential anti-cancer effects of this compound, as COX-2 has been implicated in the development and progression of certain types of cancer. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of inflammatory diseases.
Synthesis Methods
1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide can be synthesized using a multi-step process that involves the reaction of piperidine with 3-methoxybenzaldehyde and phenylacetic acid. The resulting product is then reacted with 5-amino-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid to form the final compound. This synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide has been shown to have potential applications in scientific research due to its ability to selectively inhibit the activity of certain enzymes. Specifically, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This makes this compound a potential candidate for the development of new anti-inflammatory drugs.
properties
Molecular Formula |
C22H23N5O3 |
---|---|
Molecular Weight |
405.4 g/mol |
IUPAC Name |
1-[5-(3-methoxyphenyl)-1-phenyl-1,2,4-triazole-3-carbonyl]piperidine-4-carboxamide |
InChI |
InChI=1S/C22H23N5O3/c1-30-18-9-5-6-16(14-18)21-24-20(25-27(21)17-7-3-2-4-8-17)22(29)26-12-10-15(11-13-26)19(23)28/h2-9,14-15H,10-13H2,1H3,(H2,23,28) |
InChI Key |
BESMSXIRBLJCNW-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C2=NC(=NN2C3=CC=CC=C3)C(=O)N4CCC(CC4)C(=O)N |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC(=NN2C3=CC=CC=C3)C(=O)N4CCC(CC4)C(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.